Cas no 685109-43-7 (6-(Tert-butylsulfonyl)-3-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-7-ylamine)

• Product Name: 6-(Tert-butylsulfonyl)-3-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-7-ylamine
• CAS No: 685109-43-7
• MF: C₁₇H₂₀N₄O₃S
• MW: 360.430702209473
• CID: 5026624
• Update Time: 2023-08-25

6-(Tert-butylsulfonyl)-3-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-7-ylamine Chemical and Physical Properties

Names and Identifiers

• 6-(tert-butylsulfonyl)-3-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-7-ylamine
• SMR000180246
• MLS000547347
• HMS2394H21
• 6-(TERT-BUTYLSULFONYL)-3-(4-METHOXYPHENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE
• 3-(4-methoxyphenyl)-6-(2-methylpropane-2-sulfonyl)pyrazolo[1,5-a]pyrimidin-7-amine
• 6-(Tert-butylsulfonyl)-3-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-7-ylamine

• Inchi： 1S/C17H20N4O3S/c1-17(2,3)25(22,23)14-10-19-16-13(9-20-21(16)15(14)18)11-5-7-12(24-4)8-6-11/h5-10H,18H2,1-4H3
• InChI Key： JTXAZYQEVPWTEC-UHFFFAOYSA-N
• SMILES： S(C1C=NC2=C(C3C=CC(=CC=3)OC)C=NN2C=1N)(C(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 563
• XLogP3: 2.3
• Topological Polar Surface Area: 108